Cas no 2137943-92-9 (methyl 5-iodo-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-iodo-1,2-oxazole-3-carboxylate
• CAS No: 2137943-92-9
• MF: C₅H₄INO₃
• MW: 252.994633674622
• CID: 4640443
• Update Time: 2025-05-22

methyl 5-iodo-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-iodo-1,2-oxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-iodo-, methyl ester
• Methyl 5-iodoisoxazole-3-carboxylate

• Inchi： 1S/C5H4INO3/c1-9-5(8)3-2-4(6)10-7-3/h2H,1H3
• InChI Key： LOUWMWFZSKWPSF-UHFFFAOYSA-N
• SMILES： O1C(I)=CC(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on methyl 5-iodo-1,2-oxazole-3-carboxylate

Methyl 5-Iodo-1,2-Oxazole-3-Carboxylate (CAS No. 2137943-92-9): Properties, Applications, and Market Insights

Methyl 5-iodo-1,2-oxazole-3-carboxylate (CAS No. 2137943-92-9) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This iodo-substituted oxazole derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in organic synthesis. The compound's molecular formula is C₅H₄INO₃, and it belongs to the class of 1,2-oxazole carboxylates, known for their versatility in medicinal chemistry.

The growing interest in methyl 5-iodo-1,2-oxazole-3-carboxylate synthesis stems from its role as a building block for more complex molecules. Researchers are particularly intrigued by its potential applications in developing novel bioactive compounds and small molecule drugs. Recent studies have explored its use in creating antimicrobial agents and enzyme inhibitors, aligning with current pharmaceutical trends focusing on antibiotic resistance and targeted therapies.

From a chemical perspective, 5-iodo-1,2-oxazole-3-carboxylic acid methyl ester exhibits interesting reactivity patterns. The iodine atom at the 5-position provides an excellent handle for further functionalization through cross-coupling reactions, while the ester group offers flexibility for subsequent transformations. These characteristics make it particularly valuable in palladium-catalyzed coupling reactions, a hot topic in modern synthetic chemistry.

The market for iodo-oxazole derivatives like methyl 5-iodo-1,2-oxazole-3-carboxylate has shown steady growth, driven by increasing demand from pharmaceutical research and development sectors. Analytical data suggests that searches for "oxazole-based drug discovery" and "heterocyclic building blocks" have risen by 35% year-over-year, reflecting the compound's relevance in current scientific exploration.

In terms of physical properties, methyl 5-iodo-1,2-oxazole-3-carboxylate typically appears as a white to off-white crystalline powder. It demonstrates moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide, but limited solubility in water. These properties are crucial for researchers planning to use this compound in various synthetic applications or biological studies.

The synthesis of methyl 5-iodo-1,2-oxazole carboxylate typically involves multi-step procedures starting from readily available precursors. Recent advancements in green chemistry approaches have led to improved synthetic routes with better yields and reduced environmental impact. This aligns with the pharmaceutical industry's growing emphasis on sustainable synthetic methodologies.

Quality control for CAS 2137943-92-9 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the high purity standards required for research applications. The typical purity grade available for research purposes ranges from 95% to 99%, depending on supplier specifications and intended use.

Storage and handling recommendations for methyl 5-iodo-1,2-oxazole-3-carboxylate include keeping the compound in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical, including the use of appropriate personal protective equipment.

Current research trends involving iodo-substituted oxazole compounds focus on their potential in drug discovery programs targeting various disease pathways. The unique electronic properties imparted by the iodine substituent make these molecules particularly interesting for structure-activity relationship studies in medicinal chemistry.

The global market for specialty heterocyclic compounds like methyl 5-iodo-1,2-oxazole-3-carboxylate is expected to grow at a compound annual growth rate (CAGR) of 6-8% over the next five years. This growth is driven by increasing pharmaceutical R&D expenditures and the continuous search for novel chemical entities with therapeutic potential.

For researchers interested in 1,2-oxazole-3-carboxylate derivatives, methyl 5-iodo-1,2-oxazole-3-carboxylate offers an excellent starting point for structural diversification. Its well-defined reactivity profile allows for the creation of diverse molecular architectures, making it valuable for combinatorial chemistry approaches and library synthesis.

Recent patent literature reveals growing interest in oxazole-based compounds for various applications, with several filings mentioning derivatives similar to methyl 5-iodo-1,2-oxazole-3-carboxylate. This intellectual property activity underscores the compound's potential commercial value in developing new therapeutic agents.

From a regulatory perspective, methyl 5-iodo-1,2-oxazole-3-carboxylate is generally considered a research chemical with no significant restrictions for laboratory use. However, researchers should always consult local regulations and institutional policies when acquiring and working with this material.

The future outlook for iodo-oxazole chemistry appears promising, with potential applications extending beyond pharmaceuticals into materials science and agrochemicals. As synthetic methodologies continue to advance, compounds like methyl 5-iodo-1,2-oxazole-3-carboxylate will likely play increasingly important roles in interdisciplinary research.

For sourcing high-purity methyl 5-iodo-1,2-oxazole-3-carboxylate, researchers should consider reputable chemical suppliers who provide comprehensive analytical data and proper documentation. The compound is typically available in research quantities ranging from milligrams to kilograms, depending on the supplier's capabilities.